Cas no 337463-99-7 (6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one)

• Product Name: 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• CAS No: 337463-99-7
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• CID: 1028860
• PubChem ID: 71710975
• Update Time: 2025-10-28

6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• 6-chloro-4H-pyrido[3,2-b][1,4]oxazin-3-one
• 6-Chloro-2h-pyrido[3,2-b]-1,4-oxazin-3(4h)-one
• SCHEMBL3262979
• DTXSID40856669
• 337463-99-7
• DB-307005

• MDL： MFCD14706686
• Inchi： 1S/C7H5ClN2O2/c8-5-2-1-4-7(9-5)10-6(11)3-12-4/h1-2H,3H2,(H,9,10,11)
• InChI Key： VNQSVVITTNQXLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)NC(CO2)=O

Computed Properties

• Exact Mass: 184.0039551g/mol
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

Comprehensive Overview of 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one (CAS No. 337463-99-7)

The compound 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one (CAS No. 337463-99-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridooxazine core, has garnered attention for its diverse biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The presence of a chloro substituent at the 6-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has surged due to its role in developing novel small-molecule inhibitors. This aligns with the growing interest in personalized medicine and precision therapeutics. Online searches for terms like "pyridooxazine derivatives" and "chlorinated heterocycles" reflect the scientific community's focus on structurally complex scaffolds. The compound's CAS No. 337463-99-7 is frequently queried in chemical databases, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one serves as a precursor for N-heterocyclic compounds, which are pivotal in designing kinase inhibitors and GPCR modulators. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies. Notably, its oxazinone moiety is analogous to motifs found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. Researchers often combine this keyword with queries like "bioisosteric replacement" or "fragment-based drug design" to explore its therapeutic potential.

Environmental and sustainability considerations are also shaping the discourse around CAS No. 337463-99-7. Green chemistry initiatives emphasize the need for efficient synthesis routes, reducing waste and energy consumption. The compound's halogenated nature prompts discussions on eco-friendly functionalization techniques, such as photochemical or catalytic methods. These trends are evident in search engine analytics, where terms like "green synthesis of chlorinated heterocycles" are gaining traction.

Analytical characterization of 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Data from these methods are critical for patent applications and regulatory submissions. The compound's purity profile is a recurring topic in forums, with professionals seeking insights on "HPLC methods for oxazinone analysis" or "spectral interpretation of pyridooxazines."

In conclusion, 6-Chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one (CAS No. 337463-99-7) represents a versatile building block in modern chemistry. Its intersection with drug development, sustainable synthesis, and analytical innovation positions it as a compound of enduring interest. As research evolves, so too will its applications, driven by interdisciplinary collaboration and technological advancements.